Solvent-free Wittig olefination with stabilized phosphoranes—scope and limitations†
New Journal of Chemistry Pub Date: 2004-03-24 DOI: 10.1039/B311894K
Abstract
Neat mixtures of arene/hetarenecarbaldehydes, alkanals as well as alkenals with alkyl (triphenylphosphoranylidene)acetates react exothermally to furnish the corresponding alkenes. In certain cases, heating has to be provided externally. Reaction times are short and yields are generally very high. Neat mixtures of ketones and alkyl (triphenylphosphoranylidene)acetates react preferentially under microwave irradiation. The better stabilized phosphoranes do not react in the solid state with aldehydes or ketones under conventional heating, but necessitate microwave irradiation, although not all of the phosphoranes have been found to be stable under microwave irradiation at 500 W (2450 MHz).
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